Cas no 83949-43-3 (Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1)
• CAS No: 83949-43-3
• MF: C₈H₁₀NNaO₄S
• MW: 239.224071979523
• CID: 722073
• PubChem ID: 23662487
• Update Time: 2025-04-19

Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1)
• sodium 2-amino-5-ethoxybenzenesulphonate
• sodium,2-amino-5-ethoxybenzenesulfonate
• EINECS 281-404-6
• DTXSID90232853
• SODIUM 2-AMINO-5-ETHOXYBENZENESULFONATE
• NS00090517
• 83949-43-3

• Inchi： 1S/C8H11NO4S.Na/c1-2-13-6-3-4-7(9)8(5-6)14(10,11)12;/h3-5H,2,9H2,1H3,(H,10,11,12);/q;+1/p-1
• InChI Key： PFKVAAKSPYCYRE-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1N)OCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 239.022823
• Monoisotopic Mass: 239.022823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101